Cas no 52001-26-0 (Indeno[2,1-c]pyran-1-acetic acid, 1,3,4,9-tetrahydro-1-methyl-)

Indeno[2,1-c]pyran-1-acetic acid, 1,3,4,9-tetrahydro-1-methyl- structure
52001-26-0 structure
Product Name:Indeno[2,1-c]pyran-1-acetic acid, 1,3,4,9-tetrahydro-1-methyl-
CAS No:52001-26-0
MF:C15H16O3
MW:244.285744667053
CID:360873
PubChem ID:21495330
Update Time:2025-04-19

Indeno[2,1-c]pyran-1-acetic acid, 1,3,4,9-tetrahydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • Indeno[2,1-c]pyran-1-acetic acid, 1,3,4,9-tetrahydro-1-methyl-
    • 2-(1-methyl-4,9-dihydro-3H-indeno[2,1-c]pyran-1-yl)acetic acid
    • 52001-26-0
    • 2-(1-Methyl-1,3,4,9-tetrahydroindeno[2,1-c]pyran-1-yl)acetic acid
    • (1-Methyl-1,3,4,9-tetrahydroindeno[2,1-c]pyran-1-yl)acetic acid
    • 1-Methyl-1,3,4,9-tetrahydroindeno[2,1-c]-pyran-1-acetic acid
    • DTXSID40614928
    • DFNVYVBZYJLMOK-UHFFFAOYSA-N
    • SCHEMBL11769649
    • Inchi: 1S/C15H16O3/c1-15(9-14(16)17)13-8-10-4-2-3-5-11(10)12(13)6-7-18-15/h2-5H,6-9H2,1H3,(H,16,17)
    • InChI Key: DFNVYVBZYJLMOK-UHFFFAOYSA-N
    • SMILES: O1CCC2C3C=CC=CC=3CC=2C1(C)CC(=O)O

Computed Properties

  • Exact Mass: 244.10998
  • Monoisotopic Mass: 244.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
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